Cas no 37092-77-6 (Benzeneethanamine, a-(cyclobutylmethyl)-)
37092-77-6 structure
Product Name:Benzeneethanamine, a-(cyclobutylmethyl)-
Benzeneethanamine, a-(cyclobutylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzeneethanamine, a-(cyclobutylmethyl)-
- 1-cyclobutyl-3-phenylpropan-2-amine
- AC1L6ZW7
- NSC184772
- NSC-184772
- DTXSID90306967
- 37092-77-6
- AKOS014775749
-
- Inchi: 1S/C13H19N/c14-13(10-12-7-4-8-12)9-11-5-2-1-3-6-11/h1-3,5-6,12-13H,4,7-10,14H2
- InChI Key: YDUQPFHSPWCIDO-UHFFFAOYSA-N
- SMILES: NC(CC1C=CC=CC=1)CC1CCC1
Computed Properties
- Exact Mass: 189.15187
- Monoisotopic Mass: 189.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 0.997
- Boiling Point: 295.5°Cat760mmHg
- Flash Point: 123.6°C
- Refractive Index: 1.549
- PSA: 26.02
- LogP: 3.44690
Benzeneethanamine, a-(cyclobutylmethyl)- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
37092-77-6 (Benzeneethanamine, a-(cyclobutylmethyl)-) Related Products
- 27067-03-4((1-Benzylcyclopropyl)amine hydrochloride)
- 42290-97-1(3-Methyl-1-phenylbutan-1-amine)
- 40264-04-8((1S,2S)-2-phenylcyclopentan-1-amine)
- 5244-84-8(1-cyclobutyl-1-phenylmethanamine)
- 15301-54-9(2-phenylcyclopentanamine)
- 63951-01-9(1-Phenylpentan-2-amine)
- 395074-91-6(cis-3-phenylcyclobutan-1-amine)
- 6604-06-4(Cypenamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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